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Compound of Interest

Compound Name: AT-127

Cat. No.: B11931660 Get Quote

Introduction

The designation "AT-127" is currently associated with multiple chemical entities and research

contexts, leading to ambiguity. Without a more specific identifier, such as a full chemical name

or CAS number, a definitive compilation of its solubility and stability data is not possible. This

guide addresses the most prominent substances referred to as "127" in scientific and technical

literature, providing available data for each. Researchers and drug development professionals

are advised to verify the specific identity of the "AT-127" they are investigating before applying

the information herein.

Section 1: Pluronic® F-127
Pluronic® F-127 is a nonionic, surfactant polyol frequently used to facilitate the solubilization of

water-insoluble substances in physiological media.[1]

Solubility Data
Solvent Solubility Reference

Dimethylsulfoxide (DMSO)
Soluble (supplied as a 20%

solution)
[2]

Water (H₂O)
Soluble (available as a 10%

solution)
[1]
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Experimental Protocol for Solubilization:

To prepare a 20% (w/v) stock solution of Pluronic® F-127, dissolve 2 grams of solid Pluronic®

F-127 in 10 mL of anhydrous dimethylsulfoxide (DMSO).[1] This process may be facilitated by

heating at approximately 40°C for about 20 minutes.[1]

Stability Data
Formulation Storage Temperature Shelf Life

20% (w/v) solution in DMSO Room temperature 6 months

10% (w/v) solution in H₂O 2-8°C 6 months

Solid Room temperature 6 months

Stability Considerations:

Solutions of Pluronic® F-127 in DMSO should be stored at room temperature.[1] Refrigeration

or freezing may cause the product to crystallize.[1] If crystallization occurs, the solution can be

resolubilized by heating to approximately 40°C and vortexing.[1]

Experimental Workflow for Use
The following diagram illustrates a typical workflow for using Pluronic® F-127 to aid in the

loading of acetoxymethyl (AM) esters of fluorescent ion indicators into cells.
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Stock Solution Preparation

Working Solution Preparation

Cell Loading

1-5 mM AM Ester in DMSO

Mix 1:1

20% (w/v) Pluronic® F-127 in DMSO

Dilute in Cell-Loading Buffer
(Final AM Ester: 1-10 µM)
(Final Pluronic®: <=0.1%)

Incubate with Cells
(10 min - 1 hour)
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BR® 127 Primer
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Prevents Corrosive Undercutting

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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